3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate
Overview
Description
3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate is an organic compound that belongs to the class of benzodioxepines. This compound is characterized by a benzodioxepine ring structure, which is a fused ring system containing both benzene and dioxepine rings. The fluoranesulfonate group attached to the benzodioxepine ring adds unique chemical properties to the compound, making it of interest in various scientific research fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate typically involves the following steps:
Formation of the Benzodioxepine Ring: The benzodioxepine ring can be synthesized through the cyclization of catechol derivatives with appropriate dihalides under basic conditions.
Introduction of the Fluoranesulfonate Group: The fluoranesulfonate group can be introduced through the reaction of the benzodioxepine derivative with fluoranesulfonyl chloride in the presence of a base such as pyridine.
Industrial Production Methods
Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the final product in high purity .
Chemical Reactions Analysis
Types of Reactions
3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate can undergo various chemical reactions, including:
Properties
CAS No. |
2411293-72-4 |
|---|---|
Molecular Formula |
C9H9FO5S |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
